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Introduction

Bacilysocin is a novel phospholipid antibiotic produced by Bacillus subtilis 168.[1][2] Its
structure has been identified as 1-(12-methyltetradecanoyl)-3-phosphoglyceroglycerol.[1][2]
This antibiotic demonstrates a noteworthy antimicrobial activity, particularly against certain
fungi and Gram-positive bacteria.[3][4] The mechanism of action of Bacilysocin involves the
inhibition of glucosamine 6-phosphate synthase, a key enzyme in the biosynthesis of the
microbial cell wall. This document provides detailed application notes and protocols for
determining the Minimum Inhibitory Concentration (MIC) of Bacilysocin against various
microorganisms using standard laboratory methods.

Data Presentation: Bacilysocin MIC Values

The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values of
Bacilysocin against a range of microorganisms. These values were determined using the agar
dilution method.
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Microorganism Strain MIC (pg/mL) Reference
Staphylococcus
FDA209P 50 [3]
aureus
Staphylococcus )
Smith 25 [3]
aureus
Staphylococcus
MS9610 >100 [3]
aureus
Streptococcus
- 0.5-10 [4]
pyogenes
Micrococcus luteus FDA16 100 [3]
Bacillus subtilis NRRL B-558 >100 [3]
Escherichia coli K-12 >100 [3]
Pseudomonas
. A3 >100 [3]
aeruginosa
Mycobacterium
) ATCC 607 >100 [3]
smegmatis
Candida albicans 3147 IMC F-4 >100 [3]
Candida
o IMC F-2 25 [3]
pseudotropicalis
Cryptococcus var. neoformans sero - 3]
neoformans AIMC F-185
Cryptococcus
IMC F-10 25 [3]
neoformans
Saccharomyces
o IMC F-7 5 [3]
cerevisiae
Trichophyton rubrum IMC F-184 >100 [3]
Aspergillus niger IMC F-16 >100 [3]
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Signaling Pathway: Regulation of Bacilysocin
Biosynthesis

The biosynthesis of Bacilysocin in Bacillus subtilis is regulated by the ComQXPA quorum-
sensing system. This pathway controls the expression of the bac operon, which is responsible
for Bacilysocin synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.researchgate.net/publication/11563119_Bacilysocin_a_Novel_Phospholipid_Antibiotic_Produced_by_Bacillus_subtilis_168
https://pubmed.ncbi.nlm.nih.gov/11796336/
https://pubmed.ncbi.nlm.nih.gov/11796336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC127064/
https://pmc.ncbi.nlm.nih.gov/articles/PMC127064/
https://www.researchgate.net/publication/365560784_Antimicrobial_Potentials_of_Bacillus_Subtilis_Isolated_from_Soil_and_Water_Antimicrobial_Potentials_of_Bacillus_Subtilis_Isolated_from_Soil_and_Water
https://www.benchchem.com/product/b1249980#bacilysocin-minimum-inhibitory-concentration-mic-assay
https://www.benchchem.com/product/b1249980#bacilysocin-minimum-inhibitory-concentration-mic-assay
https://www.benchchem.com/product/b1249980#bacilysocin-minimum-inhibitory-concentration-mic-assay
https://www.benchchem.com/product/b1249980#bacilysocin-minimum-inhibitory-concentration-mic-assay
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1249980?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

